Cas no 2680773-53-7 (Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate
• CAS No: 2680773-53-7
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5649043
• PubChem ID: 165911860
• Update Time: 2025-10-29

Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28271543
• 2680773-53-7
• ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate
• Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C9H15NO3/c1-4-13-8(12)6-5-10-9(2,3)7(6)11/h6,10H,4-5H2,1-3H3
• InChI Key： JALNNZCEAUHEEV-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)CNC1(C)C

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate

Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate (CAS No. 2680773-53-7): A Comprehensive Overview

Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate, identified by its CAS number 2680773-53-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a carboxylate group at the 3-position and ethyl ester at the 1-position, along with two methyl groups at the 5-position. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. The presence of the oxopyrrolidine moiety enhances the compound's potential to act as a bioisostere for other heterocyclic structures, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in pyrrolidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The< strong>Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate has shown promise in preclinical studies as a precursor for developing new drugs. Its ability to modulate enzyme activity and interact with specific protein targets makes it an attractive candidate for further investigation.

One of the most compelling aspects of Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis routes, allowing researchers to easily modify its structure and explore derivatives with enhanced properties. This flexibility is crucial in drug discovery, where the ability to fine-tune molecular structure is essential for optimizing biological activity and pharmacokinetic profiles.

The pharmacological profile of Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate has been the subject of several recent studies. Research has demonstrated its potential as an inhibitor of various enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, the< strong>Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate has exhibited anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The development of novel drug candidates often involves extensive computational modeling and molecular docking studies to predict binding interactions and optimize lead compounds. In the case of Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate, computational studies have helped identify key residues on target proteins that interact with this compound. These insights have guided the design of more potent and selective analogs with improved pharmacological properties.

The chemical stability and solubility of Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate are also important considerations in drug development. The compound has been found to be stable under various storage conditions, making it suitable for long-term investigations. Furthermore, its solubility profile allows for easy formulation in pharmaceutical solutions, which is crucial for achieving desired drug delivery systems.

In conclusion, Ethyl 5,5-dimethyl-4-oxopyrrolidine-3-carboxylate (CAS No. 2680773-53-7) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features, synthetic accessibility, and demonstrated biological activities make it a valuable compound in pharmaceutical research. As further studies continue to uncover its potential applications, this compound is likely to play a significant role in the discovery and development of new drugs targeting various diseases.